Cas no 2680764-01-4 (methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate)

• Product Name: methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate
• CAS No: 2680764-01-4
• MF: C₁₆H₁₃ClN₂O₆
• MW: 364.737223386765
• CID: 5624249
• PubChem ID: 165932698
• Update Time: 2025-06-15

methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28300339
• 2680764-01-4
• methyl 4-{[(benzyloxy)carbonyl]amino}-3-chloro-5-nitrobenzoate
• methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate

• Inchi： 1S/C16H13ClN2O6/c1-24-15(20)11-7-12(17)14(13(8-11)19(22)23)18-16(21)25-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)
• InChI Key： WQLCBVHODDVSPM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 364.0462138g/mol
• Monoisotopic Mass: 364.0462138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 110Ų

Additional information on methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate

Methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate (CAS No. 2680764-01-4): A Comprehensive Overview

Methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate, identified by its CAS number 2680764-01-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and intermediates.

The molecular structure of methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate encompasses several key functional groups, including a benzyloxy carbonyl moiety and a nitro group. These features contribute to its unique reactivity and make it a valuable building block in synthetic chemistry. The presence of a chloro substituent further enhances its utility in diverse chemical transformations, enabling researchers to explore novel synthetic pathways and modifications.

In recent years, there has been a growing interest in the development of compounds that exhibit potent biological activity. The nitro group in methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate is particularly noteworthy, as it has been shown to influence the pharmacokinetic properties of molecules. This has led to extensive research into its potential applications in drug design, particularly in the synthesis of bioactive molecules that target specific therapeutic pathways.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of more complex pharmaceuticals. The benzyloxy carbonyl group provides a versatile handle for further functionalization, allowing chemists to introduce additional modifications and tailor the properties of the final product. This flexibility has made methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate a cornerstone in the development of novel drug candidates.

Recent studies have highlighted the compound's potential in the field of medicinal chemistry. Researchers have been exploring its utility in the synthesis of molecules that exhibit anti-inflammatory, antimicrobial, and anticancer properties. The nitro group, in particular, has been found to enhance the bioavailability and metabolic stability of drug candidates, making it an attractive feature for medicinal chemists.

The structural complexity of methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate also makes it a valuable tool for computational chemistry studies. Advanced computational methods have been employed to predict the interactions between this compound and biological targets, providing insights into its potential pharmacological effects. These studies have not only enhanced our understanding of its mechanism of action but also guided the design of more effective derivatives.

In addition to its pharmaceutical applications, methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate has shown promise in materials science. Its unique structural features make it a suitable candidate for the development of advanced materials with tailored properties. For instance, researchers have explored its use in the synthesis of polymers and coatings that exhibit enhanced durability and chemical resistance.

The synthesis of methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives. These methods not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

The compound's stability under various conditions has also been thoroughly investigated. Studies have demonstrated that it remains stable under both acidic and basic conditions, making it suitable for a wide range of applications. Additionally, its solubility profile has been optimized for different solvents, facilitating its use in various synthetic protocols.

In conclusion, methyl 4-{(benzyloxy)carbonylamino}-3-chloro-5-nitrobenzoate (CAS No. 2680764-01-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its complex structure and versatile functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.